Cas no 1057319-20-6 (2-chloro-5-fluoropyridine-4-carbonitrile)

• Product Name: 2-chloro-5-fluoropyridine-4-carbonitrile
• CAS No: 1057319-20-6
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• MDL: MFCD18802626
• CID: 1097660
• PubChem ID: 73012547
• Update Time: 2025-06-08

2-chloro-5-fluoropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-4-Pyridinecarbonitrile
• 2-Chloro-5-fluoroisonicotinonitrile
• (2-chloro-5-fluorophenyl)methylamine
• 2-chloro-5-fluorobenzyl amine
• 2-Chloro-5-fluoro-benzylamine
• ACMC-1CIO4
• AG-E-48326
• Benzenemethanamine, 2-chloro-5-fluoro-
• PubChem4371
• SBB070077
• 2-chloro-5-fluoropyridine-4-carbonitrile
• DB-355836
• 1057319-20-6
• AT22002
• HVJAFDBOVSRSBL-UHFFFAOYSA-N
• CS-0373283
• EN300-198815
• SCHEMBL4319117

• MDL： MFCD18802626
• Inchi： 1S/C6H2ClFN2/c7-6-1-4(2-9)5(8)3-10-6/h1,3H
• InChI Key： HVJAFDBOVSRSBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C=N1)F

Computed Properties

• Exact Mass: 155.9890539g/mol
• Monoisotopic Mass: 155.9890539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-5-fluoropyridine-4-carbonitrile

Introduction to 2-chloro-5-fluoropyridine-4-carbonitrile (CAS No. 1057319-20-6)

2-chloro-5-fluoropyridine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1057319-20-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a valuable scaffold for the synthesis of biologically active molecules. The presence of both chlorine and fluorine substituents in its structure enhances its reactivity and functionalization potential, making it a crucial intermediate in the development of novel chemical entities.

The structural features of 2-chloro-5-fluoropyridine-4-carbonitrile contribute to its unique chemical properties. The chlorine atom at the 2-position and the fluorine atom at the 5-position introduce electrophilic and nucleophilic centers, respectively, which can be selectively modified through various chemical reactions. Additionally, the nitrile group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. These attributes make this compound an indispensable tool in medicinal chemistry, particularly in the design of small-molecule inhibitors and activators.

In recent years, 2-chloro-5-fluoropyridine-4-carbonitrile has been extensively studied for its potential applications in drug discovery. Its pyridine core is a common motif in many approved drugs, owing to its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The fluorine substituent, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

One of the most compelling aspects of 2-chloro-5-fluoropyridine-4-carbonitrile is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By modifying the structure of 2-chloro-5-fluoropyridine-4-carbonitrile, scientists have been able to develop potent inhibitors that selectively target specific kinases. For instance, derivatives of this compound have been investigated as potential treatments for tyrosine kinases, which are overactive in many types of cancer. The ability to fine-tune the electronic properties of the pyridine ring through substitution at the 2-, 5-, and 4-positions allows for the optimization of binding interactions with kinase active sites.

Another area where 2-chloro-5-fluoropyridine-4-carbonitrile has made significant contributions is in the development of agrochemicals. Fluorinated pyridines are known for their enhanced pesticidal and herbicidal properties due to their ability to disrupt essential biological processes in pests and weeds. Researchers have synthesized various derivatives of this compound that exhibit potent activity against a range of agricultural pathogens. The chlorine substituent further enhances its bioactivity by improving solubility and stability under environmental conditions. These findings highlight the importance of 2-chloro-5-fluoropyridine-4-carbonitrile as a building block for sustainable agricultural solutions.

The synthetic methodologies for preparing 2-chloro-5-fluoropyridine-4-carbonitrile have also seen considerable advancements. Traditional approaches often involve multi-step reactions that require harsh conditions and generate significant waste. However, recent innovations have focused on greener synthetic routes that minimize environmental impact while maintaining high yields and purity. For example, catalytic methods using transition metals have been developed to facilitate selective functionalization at specific positions on the pyridine ring. These advancements not only improve efficiency but also align with global efforts toward sustainable chemistry.

In conclusion, 2-chloro-5-fluoropyridine-4-carbonitrile (CAS No. 1057319-20-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for drug discovery and crop protection strategies. As research continues to uncover new therapeutic targets and sustainable synthetic methods, compounds like 2-chloro-5-fluoropyridine-4-carbonitrile will undoubtedly play an increasingly important role in addressing global health and agricultural challenges.